Cas no 90472-95-0 (1,3-Dioxolane-4-butanenitrile,2,2-dimethyl-, (S)- (9CI))

• Product Name: 1,3-Dioxolane-4-butanenitrile,2,2-dimethyl-, (S)- (9CI)
• CAS No: 90472-95-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 798379
• PubChem ID: 14374516
• Update Time: 2025-04-19

1,3-Dioxolane-4-butanenitrile,2,2-dimethyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-4-butanenitrile,2,2-dimethyl-, (S)- (9CI)
• (S)-4,5-ISOPROPYLIDENE HENXANONITRILE
• (S)-4,5-ISOPROPYLIDENE HEXANONITRILE
• 6-heptyltetrahydro-2H-pyran-2-one
• 90472-95-0
• (S)-4-(2,2-dimethyl-1,3-dioxolan-4-yl)butanenitrile
• 4-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]butanenitrile
• AKOS006287473

• Inchi： 1S/C9H15NO2/c1-9(2)11-7-8(12-9)5-3-4-6-10/h8H,3-5,7H2,1-2H3/t8-/m0/s1
• InChI Key： WBUXGNPHKATBOR-QMMMGPOBSA-N
• SMILES： O1C(C)(C)OC[C@@H]1CCCC#N

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 0.977
• Boiling Point: 263.4°Cat760mmHg
• Flash Point: 99.9°C
• Refractive Index: 1.431
• PSA: 42.25000
• LogP: 1.83178